Cas no 1228-87-1 (1-Phenanthrenecarboxylicacid, 10-nitro-, methyl ester)

• Product Name: 1-Phenanthrenecarboxylicacid, 10-nitro-, methyl ester
• CAS No: 1228-87-1
• MF: C₁₆H₁₁NO₄
• MW: 281.262844324112
• CID: 237423
• PubChem ID: 259684
• Update Time: 2025-04-19

1-Phenanthrenecarboxylicacid, 10-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Phenanthrenecarboxylicacid, 10-nitro-, methyl ester
• methyl 10-nitrophenanthrene-1-carboxylate
• 10-Nitro-phenanthren-1-carbonsaeure-methylester
• 1-Methoxycarbonyl-10-nitro-phenanthren
• AC1L61LV
• AC1Q20O3
• AG-J-70630
• AR-1J4275
• CTK4B3305
• NSC89835
• 1228-87-1
• NSC-89835
• DTXSID50293485

• Inchi： 1S/C16H11NO4/c1-21-16(18)13-8-4-7-12-11-6-3-2-5-10(11)9-14(15(12)13)17(19)20/h2-9H,1H3
• InChI Key： OCBJTPWQFZBWKQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2=C3C=CC=CC3=CC(=C21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 281.06883
• Monoisotopic Mass: 281.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.356
• Boiling Point: 473.4°C at 760 mmHg
• Flash Point: 213.9°C
• Refractive Index: 1.701
• PSA: 69.44
• LogP: 4.21100